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Cat. No.: S520858

Compound Focus: Benzethonium Chloride

Chemical & Physical Profile

Get Quote

For research and development purposes, understanding the compound's physical and chemical characteristics

is essential. The following table consolidates key data for easy reference.

Property

Value |/ Description

Notes

Molecular Weight

Physical Form

Melting Point

Solubility in Water

log P (Octanol/Water)

pH (1% Aqueous
Solution)

448.09 g-mol—1 [1]

White, odorless crystals or powder

[1] [4] [3]

163 - 165 °C (325 - 329 °F) [1] [5]

~40 g/L at 20°C [1]

~4.01[2] [4]

4.8-75[2] 5]

Monoistopic mass: 447.2904073
g/mol [2] [3]

Very bitter taste [2] [5]

Lit. range 162-164°C [5]

Also reported as 1-5 g/100 mL [5]

Indicator of lipophilicity

Slightly alkaline to litmus [6]
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Mechanism of Antimicrobial Action

As a QAC, benzethonium chloride exerts its antimicrobial effect primarily through disruption of microbial

cell membranes [7]. Its molecular structure is key to this function.

e Structural Basis: The molecule features a central, positively charged nitrogen atom (quaternary
ammonium cation) covalently bonded to four organic substituents, making it a cationic surfactant [1]
[7].

¢ Mode of Action: The positively charged 'head' is electrostatically attracted to the negatively charged
components of microbial cell walls and membranes [7]. Upon interaction, it disrupts the lipid bilayer,
increasing membrane permeability. This leads to leakage of vital cellular contents, loss of ion
homeostasis, and ultimately, cell death [7].

e Broad-Spectrum Efficacy: This mechanism is effective against a wide range of pathogens, including
bacteria (e.g., Staphylococcus aureus, E. coli), fungi, mold, and viruses (e.g., Hepatitis B, norovirus)

[1].

The following diagram illustrates this sequential process of microbial cell membrane disruption:

1. Benzethonium Chloride
(Positively Charged QAC)

'

2. Microbial Cell Membrane
(Negatively Charged)

3. Electrostatic Attachment

4. Membrane Disruption &
Increased Permeability

5. Leakage of Cellular Contents

& Cell Death
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Applications & Regulatory Status

Benzethonium chloride is utilized across various industries due to its antimicrobial and surfactant

properties.

Application Area Specific Use & Concentration Regulatory & Safety Notes

Pharmaceuticals & First aid antiseptics at 0.1% - 0.2% FDA specifies 0.1-0.2% as safe and

Topical Antiseptics [1]; preservative in injections, effective for first aid [1]. ATC codes:
ophthalmic/otic preps at 0.01% - D08AJO8 (antiseptic), RO2AAQ09
0.02% [5]. (throat prep) [8].

Cosmetics & Preservative and antimicrobial in Can cause skin irritation in leave-on

Personal Care lotions, creams, mouthwashes, products at high concentrations; patch
deodorants [1] [2]. Typical use testing recommended for sensitive
concentration: 0.1% - 0.5% [2]. skin formulations [2].

Disinfectants & Active ingredient in household and Effective against SARS-CoV-2 [9].

Sanitizers institutional disinfectants, Regulated by the EPA [9].
antibacterial wipes [1] [9].

Other Uses Hard surface disinfectant in food Not approved as a food additive in the

industry [1]; preservative in grapefruit ~ US and Europe [1].
seed extract [1]; titrant in analytical
chemistry [1].

Toxicity and Safety Considerations

While considered safe in dilute solutions for topical application, concentrated benzethonium chloride poses

health hazards and requires careful handling [7] [4].
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Aspect Details

Toxicokinetics Can be absorbed through the skin, mucous membranes, respiratory, and
gastrointestinal tracts. Primarily metabolized by the liver and can accumulate in
organs like the liver, lungs, and kidneys [7].

| Acute Toxicity | Ingestion: Can cause gastrointestinal irritation, nausea, vomiting, diarrhea, convulsions,
shock, or collapse [7] [4] [6]. Dermal/Ocular Contact: Causes skin irritation and severe eye damage [4].
Inhalation: Leads to respiratory irritation [7]. | | Chronic Exposure | Repeated skin contact may cause
dermatitis [4]. Some studies suggest a potential link to asthma and other health risks, but human data is
limited [7]. | | Environmental Impact | Toxic to aquatic life and not readily biodegradable [4]. Strongly
advised not to release into the environment [4]. | | Handling Precautions | Use protective gloves, safety
goggles, and ventilation. In case of skin contact, remove contaminated clothing and wash with soap and

water. For eye contact, rinse immediately with water and seek medical attention [4]. |

Experimental Protocols for Key Assays

For researchers, here are methodologies for two common tests involving benzethonium Chloride.

Protocol 1: Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial that prevents visible growth of a microorganism.

e Preparation: Prepare a serial two-fold dilution of benzethonium chloride in a suitable broth (e.g.,
Mueller-Hinton Broth) in a 96-well microtiter plate.

¢ Inoculation: Standardize the bacterial inoculum to approximately 5 x 10> CFU/mL and add to each
well containing the diluted agent.

¢ Incubation: Incubate the plate at 35+2°C for 16-20 hours.

¢ Visual Reading: The MIC is the lowest concentration of benzethonium chloride that completely
inhibits visible growth, as indicated by a clear well [5].

Protocol 2: Titration of Sodium Dodecyl Sulfate (SDS)
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Benzethonium chloride can be used to titrate anionic surfactants like SDS.

¢ Indicator Solution: Prepare a mixed indicator containing dimidium bromide and disulphine blue [1].

e Sample Preparation: Dissolve the sample containing SDS in water.

e Titration Procedure: Add the indicator to the sample solution. The initial complex will be pink. Titrate
with a standardized benzethonium chloride solution.

e Endpoint Determination: The endpoint is reached when the solution turns from pink to a greyish-
blue color. The amount of SDS can be calculated based on the titer volume [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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